Cas no 31820-78-7 (1-Naphthalenesulfonicacid, 8-(phenylamino)-5-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]-,sodium salt (1:1))

• Product Name: 1-Naphthalenesulfonicacid, 8-(phenylamino)-5-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]-,sodium salt (1:1)
• CAS No: 31820-78-7
• MF: C₃₂H₂₂N₅NaO₃S
• MW: 579.603556156158
• CID: 309767
• PubChem ID: 23688949
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 8-(phenylamino)-5-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 8-(phenylamino)-5-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]-,sodium salt (1:1)
• sodium,8-anilino-5-[(4-phenyldiazenylnaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate
• 1-Naphthalenesulfonic acid, 5-((4-(phenylazo)-1-naphthyl)azo)-8-(phenylamino)-, sodium salt
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-5-((4-(phenylazo)-1-naphthalenyl)azo)-, monosodium salt
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-5-(2-(4-(2-phenyldiazenyl)-1-naphthalenyl)diazenyl)-, sodium salt (1:1)
• sodium 8-(phenylamino)-5-[(E)-{4-[(E)-phenyldiazenyl]
• Sodium 8-anilino-5-((4-(phenylazo)-1-naphthyl)azo)naphthalene-1-sulphonate
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-5-[[4-(phenylazo)-1-naphthalenyl]azo]-, monosodium salt
• EINECS 250-819-4
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-5-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]-, sodium salt (1:1)
• NS00050310
• 31820-78-7
• DTXSID80885519

• Inchi： 1S/C32H23N5O3S.Na/c38-41(39,40)31-17-9-16-26-29(20-21-30(32(26)31)33-22-10-3-1-4-11-22)37-36-28-19-18-27(24-14-7-8-15-25(24)28)35-34-23-12-5-2-6-13-23;/h1-21,33H,(H,38,39,40);/q;+1/p-1/b35-34+,37-36+;
• InChI Key： BSILJAZPRYAVCO-WEUXIVLRSA-M
• SMILES： S(C1C=CC=C2C(=CC=C(C2=1)NC1C=CC=CC=1)/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1C=CC=CC=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 579.13436
• Monoisotopic Mass: 579.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 1010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2

Experimental Properties

• PSA: 118.67